Cas no 118-48-9 (Isatoic anhydride)

• Product Name: Isatoic anhydride
• CAS No: 118-48-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD00006700
• CID: 35876
• PubChem ID: 8359
• Update Time: 2025-04-18

Isatoic anhydride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[d][1,3]oxazine-2,4-dione
• 4H-3,1-Benzoxazine-2,4(1H)-dione
• Isatoic anhydride
• Isatin anhydride
• 2H-3,1-Benzoxazine-2,4(1H)-dione
• 1H-3,1-benzoxazine-2,4-dione
• 3,1-Benzoxazine-2,4(1H)-dione
• Anthranilic acid N-carboxylic acid anhydride
• Benzoxazinedione
• 1,2-Dihydro-4H-3,1-benzoxazine-2,4-dione
• 4H-3
• Isatoic
• Isatoic Ac
• 4(1H)-dione
• 1-Benzoxazine-2
• Isatonicanhydride
• ISATOLC ANHYDRIDE
• Isatoic anhydrate
• ISATOIC ACID ANHYDRIDE
• Isato acid anhydride
• N-Carboxyanthranilic anhydride
• Anthranilic acid, N-carboxy-, cyclic anhydride
• Benzoic acid, 2-(carboxyamino)-, cyclic anhydride
• R8TFA74Y4U
• 2,4-dihydro-1H-3,1-benzoxazin
• EC 204-255-0
• ISATOIC ACID,ANHYDRIDE
• NSC104662
• BP-10896
• EINECS 204-255-0
• NSC 104662
• 118-48-9
• A803947
• FT-0627312
• FS-3311
• F0036-0953
• BRN 0136786
• Q-103228
• NCGC00164009-01
• 2H-3,1-benzoxazine-2,4-(1H)-dione
• NS00006862
• 2,4-dioxo-1,2-dihydro-4h-3,1-benzoxazine
• AE-641/30105041
• CAS-118-48-9
• NSC-104662
• UNII-R8TFA74Y4U
• MFCD00006700
• Isatoic anhydride treated BSA
• 2,4-dioxo-1H-3,1-benzoxazine
• 3,1-Benzoxazin-2,4-(1H)-dione
• NSC29555
• Tox21_201325
• AC-3291
• Z104472968
• NCGC00258877-01
• InChI=1/C8H5NO3/c10-7-5-3-1-2-4-6(5)9-8(11)12-7/h1-4H,(H,9,11
• Isatoic anhydride, technical, >=94% (HPLC)
• DTXCID906955
• AKOS000120179
• 2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CHEMBL346059
• CS-M0780
• 1h-benz(d)(1,3)oxazine-2,4-dione
• 1h-benzo[d][1,3]oxazine-2,4dione
• 4-27-00-03330 (Beilstein Handbook Reference)
• Tox21_303058
• DTXSID6026955
• 1H-[3,1]benzoxazine-2,4-dione
• s12335
• BDBM50201570
• NCIOpen2_002029
• 1H-3,1-benzoxazine-2,4-dione;Isatoic anhydride
• HMS1607F14
• NCGC00164009-02
• EN300-19149
• ISATOIC ACID ANHYDRIDE [HSDB]
• 1H-benzo[d][1,3]oxazin-2,4-dione
• DB11593
• AI3-24983
• I0081
• Anthranilic acid, cyclic anhydride
• NSC-29555
• Q11286492
• SCHEMBL16251
• 2H-3,4(1H)-dione
• Isatoic anhydride, 96%
• 2H-3,1-benzoxazine-2,4(1H)dione
• NCGC00257195-01
• HSDB 5017
• 1,2-dihydro-3,1-benzoxazine-2,4-dione
• HY-76222
• 2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• BBL009904
• STK711078
• DB-041408

• MDL： MFCD00006700
• Inchi： 1S/C8H5NO3/c10-7-5-3-1-2-4-6(5)9-8(11)12-7/h1-4H,(H,9,11)
• InChI Key： TXJUTRJFNRYTHH-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC=CC=2C1=O)=O
• BRN： 0136786

Computed Properties

• Exact Mass: 163.02700
• Monoisotopic Mass: 163.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White prismatic crystals.
• Density: 1.52
• Melting Point: 233 ºC
• Boiling Point: 290.19°C (rough estimate)
• Flash Point: 308 ºC
• Refractive Index: 1.5510 (estimate)
• Solubility: 0.3g/l
• Water Partition Coefficient: decomposition
• PSA: 63.07000
• LogP: 0.48130
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in ethanol, 1,4-dioxane.

Isatoic anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：1
• Hazard Category Code： R36;R43
• Safety Instruction： S24-S26-S37
• FLUKA BRAND F CODES：3
• RTECS：DM3100000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36; R43
• Safety Term：S24;S26;S37

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